Cas no 147007-80-5 (1-2-(4-fluorophenoxy)ethylpiperidin-4-amine)

• Product Name: 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine
• CAS No: 147007-80-5
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 5151083
• PubChem ID: 19794407
• Update Time: 2025-05-23

1-2-(4-fluorophenoxy)ethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-[2-(4-fluorophenoxy)ethyl]-
• 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine

• Inchi： 1S/C13H19FN2O/c14-11-1-3-13(4-2-11)17-10-9-16-7-5-12(15)6-8-16/h1-4,12H,5-10,15H2
• InChI Key： HXVZSLARSJNJRQ-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=C(F)C=C2)CCC(N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine

1-2-(4-Fluorophenoxy)Ethylpiperidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 147007-80-5, commonly referred to as 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique combination of a piperidine ring, a phenoxy group, and an amine functional group, which collectively contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine in drug discovery, particularly in the development of novel therapeutics targeting central nervous system disorders. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. The presence of the 4-fluorophenoxy group introduces additional electronic and steric effects, further enhancing the molecule's versatility.

One of the most promising applications of 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine lies in its potential as a precursor for advanced pharmaceutical agents. Researchers have explored its role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical in treating conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to influence these pathways without causing significant side effects has made it a focal point for preclinical studies.

In addition to its pharmacological applications, 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine has also been investigated for its role in materials science. Its unique structure allows for the formation of stable polymers and coatings with enhanced mechanical properties. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into high-performance materials used in aerospace and automotive industries.

The synthesis of 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent introduction of the phenoxy group via nucleophilic substitution reactions. These methods ensure high yields and purity, making the compound suitable for both research and industrial applications.

From an environmental perspective, 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This characteristic is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 1-2-(4-fluorophenoxy)ethylpiperidin-4-amine (CAS No. 147007-80-5) represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments.